Cas no 2918895-76-6 ((4-(BenZyloxy)-2-chloro-5-methylphenyl)(methyl)sulfane)

• Product Name: (4-(BenZyloxy)-2-chloro-5-methylphenyl)(methyl)sulfane
• CAS No: 2918895-76-6
• MF: C₁₅H₁₅ClOS
• MW: 278.797002077103
• CID: 6796481
• PubChem ID: 171367102
• Update Time: 2024-09-13

(4-(BenZyloxy)-2-chloro-5-methylphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (4-(BenZyloxy)-2-chloro-5-methylphenyl)(methyl)sulfane
• MFCD34761120
• 2918895-76-6

• Inchi： 1S/C15H15ClOS/c1-11-8-15(18-2)13(16)9-14(11)17-10-12-6-4-3-5-7-12/h3-9H,10H2,1-2H3
• InChI Key： RCVHQOCAWWTUEU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C)=C(C=1)OCC1C=CC=CC=1)SC

Computed Properties

• Exact Mass: 278.0532140g/mol
• Monoisotopic Mass: 278.0532140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 34.5Ų